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Compound of Interest

Compound Name: 4-Methoxy-3-methylphenylacetone

Cat. No.: B097848

An In-Depth Technical Guide to the Safety and Handling of 4-Methoxy-3-
methylphenylacetone and Its Structural Analogs

Disclaimer: Specific safety and toxicological data for 4-Methoxy-3-methylphenylacetone are
not extensively available in published literature and safety data sheets. This guide has been
developed by leveraging data from the closely related structural analog, 4-
Methoxyphenylacetone (CAS 122-84-9), also known as 1-(p-Methoxyphenyl)-2-propanone or
4-Methoxybenzyl methyl ketone.[1][2][3] The structural similarity suggests that their safety and
handling precautions will be comparable. However, it is imperative for researchers and
scientists to apply prudent laboratory practices and conduct a thorough risk assessment before
use.

This guide provides a comprehensive overview of the known hazards, safe handling
procedures, and emergency responses related to 4-Methoxyphenylacetone, intended to serve
as a foundational safety document for laboratory personnel working with this and structurally
similar aromatic ketones.

Chemical and Physical Properties

A thorough understanding of a substance's physical and chemical properties is fundamental to
its safe handling and storage. The properties of 4-Methoxyphenylacetone are summarized in
the table below. This compound is a liquid at room temperature and has a relatively high flash
point, though it is still considered combustible.[1][2][4]
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Property Value Source
Chemical Formula C10H1202 [1112]
Molecular Weight 164.2 g/mol [1][2]
Appearance Yellow Liquid [1][5]
Odor Aromatic [1][5]
Boiling Point 266 - 268 °C (510.8 - 514.4 °F)  [1]
Flash Point 135 °C (275 °F) [1]
Density 1.067 g/cm3 [1]
Water Solubility No information available [1]

log Pow (Octanol/Water
iy . 1.55 [1]
Partition Coefficient)

Hazard Identification and GHS Classification

Based on available data for 4-Methoxyphenylacetone, this chemical is classified as causing
skin irritation, serious eye irritation, and may cause respiratory irritation.[2] It is crucial to handle
this substance with appropriate personal protective equipment to avoid exposure.

GHS Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheet for 4-Methoxyphenylacetone.[2] Key precautions include avoiding
breathing fumes, washing skin thoroughly after handling, and using only in a well-ventilated
area.[2]

Hazard Relationship Diagram
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Caption: Logical relationship of exposure routes to resulting hazards.

Toxicological Profile

The toxicological properties of 4-Methoxy-3-methylphenylacetone have not been fully
investigated. The available data for 4-Methoxyphenylacetone indicates a moderate acute oral
toxicity in rats.[1]

Metric Value Species Source
LD50 Oral 3330 mg/kg Rat [1]
LD50 Dermal >5 g/kg Rabbit [1]

There is no data available to indicate that the substance is a germ cell mutagen or carcinogen.

[1]

Safe Handling and Storage Protocols
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Adherence to strict laboratory protocols is essential to minimize the risk of exposure and
ensure a safe working environment.

Engineering Controls

o Work with this chemical should be conducted in a well-ventilated laboratory.

e The use of a chemical fume hood is strongly recommended, especially when heating the
substance or when there is a potential for aerosol generation.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
EN166 (EU) or NIOSH (US) standards.[6]

» Skin Protection:
o Wear a laboratory coat and ensure it is kept clean.

o Chemical-resistant gloves are mandatory. Given that this is a ketone, suitable glove
materials include Butyl or Viton.[7][8] Nitrile gloves may offer splash protection but should
be changed immediately upon contamination. Always inspect gloves for signs of
degradation or puncture before use.

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.[6]

Hygiene Practices

o Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[2]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.

» Remove any contaminated clothing immediately and wash it before reuse.[2]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
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o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[°]
e Protect from heat and direct sunlight.

Safe Handling Workflow
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Caption: A typical workflow for the safe handling of laboratory chemicals.
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Emergency Procedures

In the event of an accidental exposure or spill, prompt and appropriate action is critical.

First Aid Measures

 Inhalation: If vapors are inhaled, move the person to fresh air. If breathing is difficult,
administer oxygen. Seek medical attention if symptoms persist.[2]

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
while removing contaminated clothing. If skin irritation occurs, seek medical advice.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Accidental Release Measures
o Small Spills:

[¢]

Ensure adequate ventilation and wear appropriate PPE.

[e]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[10]

[e]

Collect the absorbed material and place it into a suitable, labeled container for chemical
waste disposal.[1][5]

[e]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

e Large Spills:

[¢]

Evacuate the area immediately.

[¢]

Prevent the spill from entering drains or waterways.

[e]

Contact your institution's environmental health and safety department for assistance.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam.[4]

o Specific Hazards: The substance is combustible.[11] Upon combustion, it may produce
hazardous decomposition products including carbon monoxide and carbon dioxide.[1][9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[10]

Disposal Considerations

All chemical waste, including unused product and contaminated materials, must be disposed of
in accordance with local, state, and federal regulations. Contact your institution's environmental
health and safety office for specific guidance on the disposal of this chemical. Do not dispose of
it down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097848#4-methoxy-3-methylphenylacetone-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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